Cas no 735275-09-9 (cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-09-9
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• MDL: MFCD01319802
• CID: 1761036
• PubChem ID: 24722551
• Update Time: 2025-05-19

cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(3-METHOXYPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,3S)-3-[2-(3-methoxyphenyl)-2-oxo-ethyl]cyclohexane-1-carboxylic acid
• LogP
• cis-3-[2-(3-Methoxyphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• MFCD01319802
• (1R,3S)-3-[2-(3-methoxyphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• AKOS016017320
• CIS-3-[2-(3-METHOXYPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• 735275-09-9
• cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319802
• Inchi： 1S/C16H20O4/c1-20-14-7-3-5-12(10-14)15(17)9-11-4-2-6-13(8-11)16(18)19/h3,5,7,10-11,13H,2,4,6,8-9H2,1H3,(H,18,19)/t11-,13+/m0/s1
• InChI Key： QBKJSKIEJWQADW-WCQYABFASA-N
• SMILES： OC([C@@H]1CCC[C@H](CC(C2C=CC=C(C=2)OC)=O)C1)=O

Computed Properties

• Exact Mass: 276.13600
• Monoisotopic Mass: 276.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 3.15900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Research Brief on cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS: 735275-09-9)

In recent years, the compound cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS: 735275-09-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane-carboxylic acid backbone and methoxyphenyl-oxoethyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enantioselective synthesis, to achieve high stereochemical control. The compound's structural complexity necessitates precise synthetic routes, and recent publications highlight the use of chiral auxiliaries and organocatalysts to enhance efficiency. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid exhibits notable activity as a modulator of inflammatory pathways. In vitro and in vivo studies demonstrate its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, its mechanism of action appears to involve the modulation of NF-κB signaling, a pathway central to inflammation and immune response regulation.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data indicate that cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid may act as a selective inhibitor of certain kinases involved in tumor proliferation and metastasis. Studies on cancer cell lines have shown dose-dependent inhibition of cell growth, particularly in breast and prostate cancer models. These findings warrant further investigation into its efficacy and safety profile in animal models and eventual clinical trials.

Despite its promising therapeutic potential, challenges remain in the development of cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid as a drug candidate. Pharmacokinetic studies highlight issues such as moderate bioavailability and rapid metabolism, which may necessitate formulation optimization or prodrug strategies. Researchers are also investigating structural analogs to improve drug-like properties while retaining biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles.

In conclusion, cis-3-2-(3-Methoxyphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual role in inflammation and oncology underscores the versatility of small molecules in drug discovery. As research progresses, this compound may pave the way for novel therapeutics targeting complex diseases. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological profile for clinical translation.